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Compound of Interest

Compound Name: N-Ethylpropylamine

Cat. No.: B033212 Get Quote

This guide provides a detailed overview of the fundamental physicochemical properties of N-
Ethylpropylamine, tailored for researchers, scientists, and professionals in the field of drug

development.

Physicochemical Data
The core molecular properties of N-Ethylpropylamine are summarized in the table below,

offering a clear and concise reference for laboratory and research applications.

Property Value Citations

Molecular Formula C₅H₁₃N [1][2][3][4][5]

Molecular Weight 87.16 g/mol [1][2][3][4]

IUPAC Name N-ethylpropan-1-amine [3]

CAS Number 20193-20-8 [1][2][3]

Density 0.748 g/mL [2]

Molecular Structure
The two-dimensional chemical structure of N-Ethylpropylamine is depicted below. This

visualization illustrates the arrangement of atoms and the bonding within the molecule, which

consists of a propyl group and an ethyl group attached to a central nitrogen atom.
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Chemical structure of N-Ethylpropylamine.

Disclaimer: This document is intended for informational and research purposes only and does

not constitute therapeutic or diagnostic advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b033212?utm_src=pdf-body
https://www.benchchem.com/product/b033212?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/n-ethylpropylamine-20193-20-8
https://www.stenutz.eu/chem/solv6%20(2).php?name=N-ethylpropylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylpropylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6342030.htm
https://www.chembk.com/en/chem/N-Ethylpropylamine
https://www.benchchem.com/product/b033212#n-ethylpropylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b033212#n-ethylpropylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b033212#n-ethylpropylamine-molecular-weight-and-formula
https://www.benchchem.com/product/b033212#n-ethylpropylamine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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